1-(1,4-diazepan-1-yl)ethan-1-one, acetic acid
Overview
Description
1-(1,4-Diazepan-1-yl)ethan-1-one, acetic acid is a versatile chemical compound with a unique structure that allows for diverse applications in scientific research. This compound is known for its potential use in drug synthesis and organic chemistry studies.
Preparation Methods
The synthesis of 1-(1,4-diazepan-1-yl)ethan-1-one, acetic acid involves several synthetic routes and reaction conditions. One common method includes the reaction of 1,4-diazepane with ethanone and acetic acid under controlled conditions. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
1-(1,4-Diazepan-1-yl)ethan-1-one, acetic acid undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions with halogens or other nucleophiles under appropriate conditions.
Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-(1,4-Diazepan-1-yl)ethan-1-one, acetic acid has a wide range of scientific research applications, including:
Chemistry: It is used in organic synthesis and as a building block for more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential use in drug development and therapeutic applications.
Industry: It is used in the production of various chemical products and materials
Mechanism of Action
The mechanism of action of 1-(1,4-diazepan-1-yl)ethan-1-one, acetic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to fully elucidate the molecular targets and pathways involved.
Comparison with Similar Compounds
1-(1,4-Diazepan-1-yl)ethan-1-one, acetic acid can be compared with other similar compounds, such as:
1-(1,4-Diazepan-1-yl)ethanone: This compound has a similar structure but lacks the acetic acid moiety, which may result in different chemical and biological properties.
(4-Methyl-1,4-diazepan-1-yl)acetic acid: This compound has a methyl group attached to the diazepane ring, which can influence its reactivity and applications.
The uniqueness of this compound lies in its specific structure, which allows for a wide range of applications and interactions in various fields of research.
Properties
CAS No. |
2624133-98-6 |
|---|---|
Molecular Formula |
C9H18N2O3 |
Molecular Weight |
202.25 g/mol |
IUPAC Name |
acetic acid;1-(1,4-diazepan-1-yl)ethanone |
InChI |
InChI=1S/C7H14N2O.C2H4O2/c1-7(10)9-5-2-3-8-4-6-9;1-2(3)4/h8H,2-6H2,1H3;1H3,(H,3,4) |
InChI Key |
UOMOMYHLWVFWSW-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)N1CCCNCC1.CC(=O)O |
Purity |
95 |
Origin of Product |
United States |
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